Cas no 2172589-79-4 (2-5-(trifluoromethyl)-1H-pyrrolo2,3-bpyridin-3-ylethan-1-amine dihydrochloride)

• Product Name: 2-5-(trifluoromethyl)-1H-pyrrolo2,3-bpyridin-3-ylethan-1-amine dihydrochloride
• CAS No: 2172589-79-4
• MF: C₁₀H₁₂Cl₂F₃N₃
• MW: 302.12359046936
• CID: 6206848
• PubChem ID: 165605148
• Update Time: 2025-08-01

2-5-(trifluoromethyl)-1H-pyrrolo2,3-bpyridin-3-ylethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-5-(trifluoromethyl)-1H-pyrrolo2,3-bpyridin-3-ylethan-1-amine dihydrochloride
• 2-[5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]ethan-1-amine dihydrochloride
• EN300-1657543
• 2172589-79-4

• Inchi： 1S/C10H10F3N3.2ClH/c11-10(12,13)7-3-8-6(1-2-14)4-15-9(8)16-5-7;;/h3-5H,1-2,14H2,(H,15,16);2*1H
• InChI Key： VPIDKJLDSCFMHT-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1=CN=C2C(=C1)C(=CN2)CCN)(F)F

Computed Properties

• Exact Mass: 301.0360373g/mol
• Monoisotopic Mass: 301.0360373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-5-(trifluoromethyl)-1H-pyrrolo2,3-bpyridin-3-ylethan-1-amine dihydrochloride

Introduction to 2-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-ylethan-1-amine dihydrochloride (CAS No. 2172589-79-4)

2-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-ylethan-1-amine dihydrochloride (CAS No. 2172589-79-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, represents a promising candidate for the development of new therapeutic agents. In this article, we will delve into the chemical properties, biological activities, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 2-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-ylethan-1-amine dihydrochloride is composed of a pyrrolopyridine core substituted with a trifluoromethyl group and an ethylamine side chain. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its binding affinity and selectivity towards various biological targets. The dihydrochloride salt form ensures good solubility in aqueous media, making it suitable for in vitro and in vivo studies.

Recent studies have highlighted the potential of 2-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-ylethan-1-amine dihydrochloride as a modulator of specific receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as an antagonist of the serotonin 5-HT₇ receptor. This receptor is involved in various physiological processes, including regulation of circadian rhythms and cognitive functions. The selective antagonism of 5-HT₇ receptors by this compound suggests its potential utility in treating disorders such as insomnia and cognitive impairment.

In addition to its activity at the 5-HT₇ receptor, 2-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-ylethan-1-amine dihydrochloride has been shown to exhibit anti-inflammatory properties. Research conducted by a team at the University of California found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings indicate that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-ylethan-1-amine dihydrochloride has also been extensively studied. Preclinical data suggest that it has favorable oral bioavailability and a moderate half-life, which are important considerations for drug development. Additionally, the compound has demonstrated good blood-brain barrier penetration, which is crucial for targeting central nervous system disorders.

Safety assessments have shown that 2-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-ylethan-1-amine dihydrochloride is well-tolerated at therapeutic doses. Toxicity studies in animal models have not revealed any significant adverse effects at relevant concentrations. However, further investigations are necessary to fully understand its long-term safety profile and potential interactions with other medications.

The potential applications of 2-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-ylethan-1-amine dihydrochloride extend beyond its direct therapeutic uses. Its unique chemical structure makes it an attractive scaffold for medicinal chemistry efforts aimed at developing novel compounds with improved pharmacological properties. For example, researchers are exploring modifications to the ethylamine side chain to enhance potency and selectivity for specific targets.

In conclusion, 2-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-3-ylethan-1-amine dihydrochloride (CAS No. 2172589-79-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its selective antagonism of the 5-HT₇ receptor and anti-inflammatory properties make it a valuable candidate for further development in drug discovery programs. Ongoing research will continue to elucidate its mechanisms of action and optimize its use in clinical settings.